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Compound of Interest

Compound Name: Clofenamide-d3
CAS No.: 1794816-92-4
Cat. No.: B586871
Get Quote
. J

Executive Summary & Core Directive

Clofenamide-d3 (CAS: N/A for d3 specific, Parent CAS: 671-95-4) is a stable, isotopically
labeled sulfonamide diuretic primarily used as an internal standard in LC-MS/MS quantitation.
While deuterated isotopes generally exhibit identical chemical toxicity profiles to their non-
deuterated parent compounds, their disposal requires strict adherence to hazardous
pharmaceutical waste protocols to prevent environmental contamination and ensure regulatory
compliance (RCRA/EPA).

The Core Directive: Treat Clofenamide-d3 as a Hazardous Chemical Substance. Do not
dispose of via municipal waste or sanitary sewer systems. Incineration via a licensed
hazardous waste contractor is the mandatory disposal route.

Hazard Identification & Chemical Profile

Before disposal, the waste stream must be accurately characterized.[1][2][3] Clofenamide-d3
shares the toxicological properties of Clofenamide.
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Table 1: GHS Hazard Classification (Parent Compound)

Hazard Class Category Hazard Statement Signal Word
o H302: Harmful if ]
Acute Toxicity (Oral) Category 4 Warning
swallowed
H361: Suspected of
Reproductive Toxicity Category 2 damaging fertility or Warning
the unborn child
) H370: Causes
STOT - Single
Category 1 damage to organs Danger
Exposure
(CNS)
H372: Causes
STOT - Repeated
Category 1 damage to organs Danger

Exposure

(Cardiovascular)

Note: As a sulfonamide derivative, potential allergic cross-reactivity is a critical safety

consideration during handling.

Waste Characterization & Regulatory Status

RCRA Classification (USA)

Clofenamide is not explicitly listed on the EPA's "P" (Acutely Hazardous) or "U" (Toxic) lists.

However, waste determination must account for the mixture and characteristics:

o Characteristic Waste: If the substance exhibits toxicity characteristics (TCLP) or is mixed

with flammable solvents (e.g., Methanol, Acetonitrile), it adopts the code of the solvent (e.g.,

D001 for Ignitability, FOO3 for spent non-halogenated solvents).

o Generator Knowledge: As a pharmaceutical research standard, best practice dictates

managing it as Non-RCRA Regulated Hazardous Waste (unless mixed with RCRA solvents)

destined for High-Temperature Incineration.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Pure Substance & Trace
Residues)

Applicability: Expired vials, spilled solids, or weighing boat residues.
o Containment: Transfer solid waste into a wide-mouth high-density polyethylene (HDPE) jar.
» Labeling: Affix a hazardous waste label.

o Chemical Name: "Solid Waste - Clofenamide-d3 (Sulfonamide Derivative)"

o Hazards: Toxic, Reprotoxic.[4]

e Segregation: Keep separate from oxidizers (e.g., nitrates, peroxides) to prevent exothermic
reactions.

» Disposal Path: Seal container and place in the designated "Solid Hazardous Waste" satellite
accumulation area for incineration.

Protocol B: Liquid Waste (Stock Solutions & Eluents)

Applicability: Leftover internal standard solutions (often in Methanol/Water).

e Solvent Compatibility Check: Ensure the collection carboy is compatible with the solvent
matrix (usually HDPE or Safety Can).

o Mixture Rule:

o If dissolved in Methanol/Acetonitrile: Classify as Flammable/Toxic Organic Waste (RCRA
Codes D001/F003).

o If dissolved in Water/Buffer: Classify as Aqueous Toxic Waste.

e pH Adjustment: Ensure pH is between 5-9 to prevent container corrosion, though neutral pH
is typical for these standards.

» Volume Logging: Record the volume and concentration of Clofenamide-d3 added to the
carboy on the waste log sheet.
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Protocol C: Contaminated Debris (Labware)

Applicability: Gloves, pipette tips, bench mats.

» Gross Contamination: If items are heavily soiled (visible powder/liquid), treat as Protocol A
(Solid Hazardous Waste).

e Trace Contamination: Dispose of in a Chemically Contaminated Debris bin (usually a yellow
or white pail with a tight-fitting lid).

e Sharps: Syringes used for injection must go into a Red Biohazard/Sharps Container labeled
"Chemically Contaminated Sharps."

Visualizing the Waste Stream Logic

The following decision tree illustrates the operational workflow for segregating Clofenamide-d3

waste.
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Clofenamide-d3 Waste Generated
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Figure 1: Decision matrix for segregating Clofenamide-d3 waste streams based on physical
state and solvent composition.

Emergency Spill Response

In the event of an accidental release of Clofenamide-d3 powder or solution:
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o Evacuate & PPE: Clear the immediate area. Don Nitrile gloves (double gloved), safety
goggles, and a lab coat. If powder is airborne, use an N95 or P100 respirator.

» Containment:
o Solids: Cover with wet paper towels to prevent dust generation.
o Liquids: Surround with absorbent pads or vermiculite.
o Cleanup:
o Scoop material into a sealable container.[5]
o Clean the surface with a soap/water solution followed by an alcohol wipe.

o Do not use bleach immediately if the solution contains ammonia or amines, though
Clofenamide itself is stable; standard detergents are safer for initial cleanup.

o Disposal: Label the cleanup debris as Hazardous Waste (see Protocol C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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